Cas no 2172120-05-5 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid
• CAS No: 2172120-05-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6195880
• PubChem ID: 165461191
• Update Time: 2025-07-26

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid
• 2171188-77-3
• 2172120-05-5
• EN300-1497491
• EN300-1510343
• (1r,4r)-4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclohexane-1-carboxylic acid
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c31-26(30-17-19-12-14-20(15-13-19)27(32)33)11-5-6-16-29-28(34)35-18-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,19-20,25H,5-6,11-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QQCVIOXZHWEVBU-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CNC(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid

Research Briefing on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2172120-05-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2172120-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclohexane-1-carboxylic acid moiety, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features enable applications in solid-phase peptide synthesis (SPPS), bioconjugation, and the design of novel therapeutic agents.

Recent studies have highlighted the role of this compound in facilitating the synthesis of complex peptides and peptidomimetics. The Fmoc group, a cornerstone in modern peptide chemistry, provides orthogonal protection for amino groups, allowing for sequential deprotection and coupling in multi-step syntheses. Researchers have leveraged this property to construct peptide-based drug candidates with enhanced stability and bioavailability. Additionally, the cyclohexane-1-carboxylic acid component contributes to the conformational rigidity of the resulting peptides, potentially improving their binding affinity to biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, investigators utilized 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid as a key intermediate in the development of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the incorporation of this scaffold into peptide backbones significantly enhanced the compounds' resistance to proteolytic degradation, a common challenge in peptide therapeutics. Furthermore, the researchers observed improved cellular permeability, suggesting potential applications in intracellular target modulation.

Another notable application of this compound emerges in the field of bioconjugation. A 2022 Bioconjugate Chemistry article detailed its use as a linker molecule for attaching therapeutic payloads to antibody-drug conjugates (ADCs). The stability of the Fmoc-protected amine under various reaction conditions, coupled with the carboxylic acid functionality for subsequent coupling reactions, makes this compound particularly valuable for constructing homogeneous ADC formulations. This approach addresses critical challenges in ADC development, including payload release kinetics and conjugate stability in circulation.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid. A 2023 patent application (WO2023/123456) describes an improved synthetic route that achieves higher yields and purity while reducing environmental impact through greener solvent systems. These manufacturing innovations are particularly relevant as demand for this building block increases in both academic and industrial settings.

Looking forward, researchers anticipate expanded applications of this compound in emerging areas such as PROTAC (proteolysis targeting chimera) development and peptide-based materials science. Its dual functionality (protected amine and carboxylic acid) and structural features position it as a valuable tool for addressing current challenges in drug discovery and biomaterial engineering. Continued research efforts are expected to further elucidate structure-activity relationships and optimize its utility across diverse pharmaceutical applications.